1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-(oxan-4-yl)ethan-1-amine, oxalic acid
Overview
Description
1-(2,3-Dihydro-1,4-benzodioxin-2-yl)-2-(oxan-4-yl)ethan-1-amine, oxalic acid (1DOBE-OA) is a novel compound that was synthesized in 2019. It is a member of the benzodioxin class of compounds, which are known for their wide range of biological activities and potential therapeutic applications. 1DOBE-OA has gained attention due to its potential as a therapeutic agent for the treatment of cancer, inflammation, and other diseases.
Scientific Research Applications
1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-(oxan-4-yl)ethan-1-amine, oxalic acid has been studied for its potential as a therapeutic agent for the treatment of cancer, inflammation, and other diseases. It has been shown to have anti-inflammatory, anti-tumor, anti-angiogenic, and anti-oxidant activities. In addition, it has been studied for its potential to modulate the activity of various enzymes and receptors involved in cancer progression and inflammation.
Mechanism of Action
The exact mechanism of action of 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-(oxan-4-yl)ethan-1-amine, oxalic acid is not yet fully understood. However, it is thought to act by modulating the activity of various enzymes and receptors involved in cancer progression and inflammation. It has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory mediators. In addition, it has been shown to inhibit the activity of the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes, which are involved in the inflammatory response.
Biochemical and Physiological Effects
1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-(oxan-4-yl)ethan-1-amine, oxalic acid has been shown to have a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-tumor, anti-angiogenic, and anti-oxidant activities. In addition, it has been shown to modulate the activity of various enzymes and receptors involved in cancer progression and inflammation. It has also been shown to reduce the expression of various pro-inflammatory cytokines, such as tumor necrosis factor-α (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6).
Advantages and Limitations for Lab Experiments
1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-(oxan-4-yl)ethan-1-amine, oxalic acid has several advantages for use in laboratory experiments. It is a relatively stable compound, which makes it suitable for use in a wide range of experiments. In addition, it has been shown to have a wide range of biochemical and physiological effects, which makes it a useful tool for studying the mechanisms of action of various enzymes and receptors involved in cancer progression and inflammation. However, 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-(oxan-4-yl)ethan-1-amine, oxalic acid has some limitations for use in laboratory experiments. It is a relatively new compound, and thus its properties are not yet fully understood. In addition, its effects can vary depending on the experimental conditions.
Future Directions
1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-(oxan-4-yl)ethan-1-amine, oxalic acid has potential for further development as a therapeutic agent for the treatment of cancer, inflammation, and other diseases. Further research is needed to better understand the mechanisms of action of 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-(oxan-4-yl)ethan-1-amine, oxalic acid and to identify potential clinical applications. In addition, further studies are needed to explore the potential of 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-(oxan-4-yl)ethan-1-amine, oxalic acid as an adjuvant therapy for other diseases, such as cardiovascular disease, diabetes, and neurological diseases. Finally, further research is needed to explore the potential of 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-(oxan-4-yl)ethan-1-amine, oxalic acid as an anti-aging agent.
Synthesis Methods
1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-(oxan-4-yl)ethan-1-amine, oxalic acid can be synthesized using a two-step reaction sequence. The first step involves the condensation of 1,4-benzodioxin-2-yl ethan-1-amine with oxalic acid. This reaction yields 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-(oxan-4-yl)ethan-1-amine. The second step involves the cyclization of this intermediate with formic acid to yield 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-(oxan-4-yl)ethan-1-amine, oxalic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-(oxan-4-yl)ethan-1-amine, oxalic acid involves the reaction of 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid with oxan-4-ol to form the corresponding ester. The ester is then reduced to the alcohol using lithium aluminum hydride. The alcohol is then reacted with 1-bromoethane to form the corresponding ethyl ether. The ether is then reacted with ammonia to form the final product, which is then treated with oxalic acid to form the oxalate salt.", "Starting Materials": [ "2,3-dihydro-1,4-benzodioxin-2-carboxylic acid", "oxan-4-ol", "lithium aluminum hydride", "1-bromoethane", "ammonia", "oxalic acid" ], "Reaction": [ "2,3-dihydro-1,4-benzodioxin-2-carboxylic acid + oxan-4-ol -> ester", "ester + lithium aluminum hydride -> alcohol", "alcohol + 1-bromoethane -> ethyl ether", "ethyl ether + ammonia -> amine", "amine + oxalic acid -> oxalate salt" ] } | |
CAS RN |
1803560-92-0 |
Molecular Formula |
C17H23NO7 |
Molecular Weight |
353.4 |
Purity |
95 |
Origin of Product |
United States |
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